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Compound of Interest

Compound Name: 1,3-Bis(bromomethyl)benzene

Cat. No.: B165771 Get Quote

An In-depth Technical Guide to 1,3-Bis(bromomethyl)benzene

CAS Number: 626-15-3 Synonyms: α,α'-Dibromo-m-xylene, m-Xylylene dibromide

This document provides a comprehensive technical overview of 1,3-
Bis(bromomethyl)benzene, a versatile bifunctional alkylating agent. It is intended for

researchers, scientists, and professionals in drug development and organic synthesis. The

guide covers its physicochemical properties, synthesis and purification protocols, key chemical

reactions, and applications, with a focus on its role as a molecular building block.

Physicochemical and Safety Data
1,3-Bis(bromomethyl)benzene is a halogenated aromatic compound recognized for its utility

as a chemical intermediate.[1] Its properties and safety information are summarized below.

Physical and Chemical Properties
The compound typically appears as a white to pale yellow or brown crystalline solid.[1][2] It is

insoluble in water but soluble in solvents like dioxane.[2][3]
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Property Value Reference(s)

CAS Number 626-15-3 [4]

Molecular Formula C₈H₈Br₂ [4]

Molecular Weight 263.96 g/mol [4]

Melting Point 74-77 °C [1][3]

Boiling Point 135-140 °C at 20 mm Hg [3]

Appearance
White to brown crystalline

powder and chunks
[2]

Solubility
Insoluble in water. Soluble in

dioxane (0.1 g/mL).
[2][3]

InChI Key
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[4]

Safety and Handling
This compound is hazardous and requires careful handling in a well-ventilated area, preferably

a chemical fume hood.[4][5] It is classified as corrosive and can cause severe skin burns and

eye damage.[4][6] Inhalation may be fatal.[4]

Hazard Statement Description Reference(s)

H290 May be corrosive to metals. [7]

H314
Causes severe skin burns and

eye damage.
[4][6]

H319 Causes serious eye irritation.

H302 Harmful if swallowed.

H330 Fatal if inhaled. [4]

H335
May cause respiratory

irritation.
[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b165771
https://www.benchchem.com/product/b165771
https://www.benchchem.com/product/b165771
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-synthesis-applications-1-3-bis-bromomethyl-benzene-vk
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9734452.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9734452.htm
https://www.guidechem.com/encyclopedia/1-3-bis-bromomethyl-benzene-dic6130.html
https://www.guidechem.com/encyclopedia/1-3-bis-bromomethyl-benzene-dic6130.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9734452.htm
https://www.benchchem.com/product/b165771
https://www.benchchem.com/product/b165771
https://www.fishersci.com/store/msds?partNumber=AC155050250&countryCode=US&language=en
https://www.benchchem.com/product/b165771
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-58.pdf
https://www.benchchem.com/product/b165771
https://www.tcichemicals.com/BE/en/sds/B3913_EU_6N.pdf
https://www.benchchem.com/product/b165771
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-58.pdf
https://www.benchchem.com/product/b165771
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-58.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a dark, dry, and well-ventilated place, sealed in a tightly closed container.[4]

[5] It is sensitive to light and moisture.[5] Personal Protective Equipment (PPE): Wear

protective gloves, clothing, eye protection, and face protection.[5][6]

Synthesis and Purification
The primary route for synthesizing 1,3-Bis(bromomethyl)benzene is through the radical

bromination of m-xylene. This method selectively targets the benzylic hydrogens of the methyl

groups.

m-Xylene

Radical
Bromination

Bromine (Br₂) or
N-Bromosuccinimide (NBS)

+ Radical Initiator (e.g., AIBN, UV light)

1,3-Bis(bromomethyl)benzene
Crude product

Purification
(Crystallization/

Distillation)
Pure Product

1,3-Bis(bromomethyl)benzene

Nucleophilic Substitution
(SN2)

Nucleophile
(e.g., R-OH, R-NH₂, R-SH, N₃⁻)

Linked Product
(Nu-CH₂-Ar-CH₂-Nu)

Forms two C-Nu bonds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,3-Bis(bromomethyl)benzene CAS number 626-15-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165771#1-3-bis-bromomethyl-benzene-cas-number-
626-15-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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